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Compound of Interest

Compound Name: 2-Thiophenemethanethiol

Cat. No.: B1346802

An In-depth Technical Guide to 2-Thiophenemethanethiol

This guide provides an overview of the fundamental physicochemical properties of 2-
Thiophenemethanethiol, a compound of interest to researchers and professionals in the fields
of chemistry and food science.

Core Molecular Data

2-Thiophenemethanethiol, also known by synonyms such as thenyl mercaptan and 2-
thienylmethanethiol, is a sulfur-containing heterocyclic compound.[1][2] Its core molecular
properties are summarized in the table below.

Property Value Source
Molecular Formula C5H6S2 [1112][3]
Molecular Weight 130.231 g/mol [1]14]
IUPAC Name thiophen-2-yImethanethiol [2]

CAS Registry Number 6258-63-5 [1][3]

Physicochemical Properties

2-Thiophenemethanethiol is characterized as a clear, colorless to slightly yellow liquid.[3] It is
known for its potent, sulfuraceous odor, often described as having burnt caramellic and roasted
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coffee notes.[5][6] This has led to its use as a flavoring agent in various food products.[6][7]
The compound is slightly soluble in water.[3]

Logical Relationship of Chemical Identifiers

The following diagram illustrates the relationship between the common name, molecular
formula, and molecular weight of 2-Thiophenemethanethiol.

2-Thiophenemethanethiol

has has

Molecular Formula Molecular Weight

C5H6S2 130.231 g/mol

Figure 1: Core Identifiers of 2-Thiophenemethanethiol
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Experimental Protocols

Detailed experimental protocols for the synthesis of 2-Thiophenemethanethiol can be found
in the chemical literature. One common method involves the reduction of thiophene-2-sulfonyl
chloride.[5] Another preparative route involves the reaction of sodium sulfosuccinate with
phosphorous trichloride.[5]

Signaling Pathways

Based on available scientific literature, 2-Thiophenemethanethiol is primarily recognized and
utilized as a flavoring agent.[6][7] There is no significant body of research indicating its
involvement in specific biological signaling pathways relevant to drug development. Its primary
application is in the food and fragrance industry due to its distinct organoleptic properties.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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